Methyl 1-[5-(3-ethyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl]imidazole-4-carboxylate

• IUPAC Name: methyl 1-[5-(3-ethyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl]imidazole-4-carboxylate
• InChI: InChI=1S/C14H13N5O3/c1-3-11-17-13(22-18-11)9-4-5-12(15-6-9)19-7-10(16-8-19)14(20)21-2/h4-8H,3H2,1-2H3
• InChI Key: YGWXPFXWQNEQMO-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NOC(=N1)C2=CN=C(C=C2)N3C=C(N=C3)C(=O)OC
• Molecular Formula: C14H13N5O3
• Molecular Weight: 299.28 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including an imidazole ring, a pyridine ring, and a 1,2,4-oxadiazole ring. These groups are common in many pharmaceuticals and biologically active compounds.

Molecular Structure Analysis

The molecule contains several heterocyclic rings, which are rings that contain atoms of at least two different elements. These rings include a 1,2,4-oxadiazole ring, a pyridine ring, and an imidazole ring. These structures are often seen in pharmaceuticals and other biologically active compounds.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on the specific arrangement of its atoms and the presence of any functional groups. For example, the presence of nitrogen in the oxadiazole, pyridine, and imidazole rings could potentially allow for hydrogen bonding.

Mechanism of Action

The mechanism of action would depend on the specific biological target of the compound. Many drugs that contain these rings work by interacting with enzymes or receptors in the body.

Future Directions

Future research could involve studying the biological activity of this compound, determining its mechanism of action, and optimizing its structure for increased potency or selectivity.